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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

L  Get Quote

Cat. No.: B1322566

Essential Safety and Handling Guide for 3-
Hydroxy-2-methylbenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Hydroxy-2-methylbenzonitrile in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant laboratory practices.

Property Value
Molecular Formula C8H7NO
Molecular Weight 133.15 g/mol
CAS Number 55289-04-8
Physical Form Solid

Purity 95%

Storage Temperature

Room temperature, sealed in a dry place.

Source:[1][2]
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Personal Protective Equipment (PPE)

To ensure personal safety when handling 3-Hydroxy-2-methylbenzonitrile, the following

personal protective equipment is mandatory. Nitrile gloves are recommended due to their high

resistance to a wide range of chemicals.[3][4][5]

Equipment

Specification

Hand Protection

Chemical-resistant, impermeable gloves (e.g.,
Nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection

Protective clothing, such as a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dust formation is
likely, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be used.

Source:[6][7][8]

Operational Plan: Safe Handling and Storage

Handling:

e Handle in a well-ventilated place, preferably under a chemical fume hood.[8]

e Avoid the formation of dust and aerosols.[6][8]

¢ Avoid contact with skin, eyes, and clothing.[6][7]

e Do not breathe mist, gas, or vapors.[6]

e Wash hands thoroughly after handling.[7][8]

» Remove contaminated clothing and wash it before reuse.[7]

Storage:

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b1322566?utm_src=pdf-body
https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.armbrustusa.com/blogs/news/are-nitrile-gloves-considered-ppe
https://www.chemicalbook.com/msds/3-Hydroxy-2-methylbenzonitrile.htm
https://www.biosynth.com/Files/MSDS/FM/33/MSDS_FM33076_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-Hydroxy-2-methylbenzonitrile.htm
https://www.fishersci.com/store/msds?partNumber=AAB21702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-Hydroxy-2-methylbenzonitrile.htm
https://www.biosynth.com/Files/MSDS/FM/33/MSDS_FM33076_5000_EN.pdf
https://www.chemicalbook.com/msds/3-Hydroxy-2-methylbenzonitrile.htm
https://www.biosynth.com/Files/MSDS/FM/33/MSDS_FM33076_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FM/33/MSDS_FM33076_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Store in a cool, dry, and well-ventilated area.[7]
o Keep containers tightly closed when not in use.[8][9]
o Store away from incompatible materials.[7]

Emergency and First Aid Procedures

Immediate medical attention is required for all exposure incidents.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

In case of eye contact _
Remove contact lenses if present and easy to

do.[8][9]

Wash off immediately with plenty of soap and
In case of skin contact water for at least 15 minutes. Remove
contaminated clothing.[7][8][9]

Remove the person to fresh air and keep them
If inhaled comfortable for breathing. If not breathing, give

artificial respiration.[8][9]

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

If swallowed ) o )
unconscious person. Call a physician or poison

control center immediately.[6][8]

Disposal Plan

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[8][10]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for handling 3-Hydroxy-2-
methylbenzonitrile from initial preparation to final disposal.
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Caption: Workflow for handling 3-Hydroxy-2-methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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